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Compound of Interest

Compound Name: BES sodium salt

Cat. No.: B1324464 Get Quote

Essential Safety and Handling Guide for BES
Sodium Salt
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate, essential safety and logistical information for

handling BES sodium salt (CAS 66992-27-6), a common zwitterionic buffer used in

biochemical and biological research.[1][2] Adherence to these procedural steps is crucial for

safe operational use and disposal.

Personal Protective Equipment (PPE)
When handling BES sodium salt, the use of appropriate personal protective equipment is

mandatory to prevent direct contact and inhalation of dust.[3][4]

Summary of Required PPE
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Protection Type Recommended Equipment Specification

Eye/Face Protection Safety goggles or glasses

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.[5]

Hand Protection Chemical-resistant gloves

Nitrile gloves are generally

recommended for handling

laboratory chemicals.[6]

Skin and Body Protection Laboratory coat
Standard lab coat to protect

from spills.

Respiratory Protection
N95 (US) or equivalent

respirator

To be used when handling the

powder to avoid dust

inhalation.[7]

Quantitative Data: Physical and Chemical Properties
Understanding the physical and chemical properties of BES sodium salt is crucial for its safe

handling and use in experiments.

Property Value

Molecular Formula C₆H₁₄NNaO₅S[2][8]

Molecular Weight 235.23 g/mol [2][7]

Appearance White crystalline powder or solid[5][8]

Melting Point 155.6 - 156.5 °C / 312.1 - 313.7 °F[5]

pH No information available[5]

Solubility in Water 333.3 mg/mL, clear, colorless[7]

pKa (25 °C) 7.1 (Free acid)[7]

Useful pH Range 6.4 - 7.8[7]
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Experimental Protocol: Safe Handling of BES
Sodium Salt
This protocol outlines the step-by-step procedure for the safe handling of BES sodium salt in
a laboratory setting.

1. Preparation and Engineering Controls:

Ensure adequate ventilation in the work area.[5][9] Handling in a chemical fume hood is

recommended, especially when dealing with the powdered form to minimize dust inhalation.

Verify that an eyewash station and safety shower are readily accessible and in good working

order.[10]

Keep the container tightly closed when not in use and store it in a dry, cool, and well-

ventilated place.[5][9]

2. Handling Procedure:

Wear the appropriate personal protective equipment (PPE) as detailed in the table above.

Wash hands thoroughly before and after handling the product.

Avoid contact with skin, eyes, and clothing.[5]

Do not breathe in the dust; avoid dust formation during handling.[5][10]

When preparing solutions, add the solid to the liquid to minimize dust generation.

Do not eat, drink, or smoke in the area where BES sodium salt is handled.

3. Spill Management:

In the event of a spill, immediately cordon off the area.

Wearing appropriate PPE, sweep up the spilled solid material and place it into a suitable,

labeled container for disposal.[5]
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Avoid generating dust during the cleanup process.

Clean the spill area with water and a suitable detergent.

4. First Aid Measures:

If in eyes: Rinse immediately and cautiously with plenty of water for at least 15 minutes, also

under the eyelids.[5] Seek medical attention.

If on skin: Wash off immediately with plenty of water for at least 15 minutes.[5] If skin

irritation occurs, get medical advice/attention.[9]

If inhaled: Remove to fresh air.[5] If breathing is difficult, give oxygen. If not breathing, give

artificial respiration.[10] Get medical attention immediately if symptoms occur.[5]

If swallowed: Do NOT induce vomiting.[10] Rinse mouth with water and seek immediate

medical attention.

Disposal Plan
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste and must consult local, regional, and national hazardous waste regulations to

ensure complete and accurate classification and disposal.[5]

Dispose of unused BES sodium salt and its containers in accordance with all applicable

federal, state, and local regulations.

Do not allow the chemical to enter drains or the environment.[9]

Workflow for Safe Handling of BES Sodium Salt
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Caption: Workflow for the safe handling of BES sodium salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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